Cas no 184110-41-6 ((R)-(−)-2-[(RS)-1-Ethoxyethoxy]-1-propanol)

• Product Name: (R)-(−)-2-[(RS)-1-Ethoxyethoxy]-1-propanol
• CAS No: 184110-41-6
• MF: C₇H₁₆O₃
• MW: 148.200142860413
• CID: 2602583
• PubChem ID: 57647619
• Update Time: 2025-06-15

(R)-(−)-2-[(RS)-1-Ethoxyethoxy]-1-propanol Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-2-[(RS)-1-Ethoxyethoxy]-1-propanol
• VLECUSKDVHMJKF-ULUSZKPHSA-N
• 634-694-7
• (2R)-2-(1-Ethoxyethoxy)-1-propanol
• (R)-(-)-2-(1-Ethoxyethoxy)-1-propanol
• 625-045-9
• SCHEMBL6887008
• 184110-41-6
• (2R)-2-(1-ethoxyethoxy)propan-1-ol
• (R)-()-2-[(RS)-1-Ethoxyethoxy]-1-propanol
• starbld0005705
• (R)-(-)-2-((RS)-1-Ethoxyethoxy)-1-propanol
• (R)-(-)-2-[(RS)-1-Ethoxyethoxy]-1-propanol, >=95.0% (sum of enantiomers, GC)
• (R)-(−)-2-[(RS)-1-Ethoxyethoxy]-1-propanol

• MDL： MFCD03490516
• Inchi： 1S/C7H16O3/c1-4-9-7(3)10-6(2)5-8/h6-8H,4-5H2,1-3H3/t6-,7?/m1/s1
• InChI Key： VLECUSKDVHMJKF-ULUSZKPHSA-N
• SMILES： O(C(C)OCC)[C@H](C)CO

Computed Properties

• Exact Mass: 148.109944368Da
• Monoisotopic Mass: 148.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 0.951 g/mL at 20 °C(lit.)
• Refractive Index: n20/D 1.420
• Optical Activity: [α]20/D −18.5±1°, neat

(R)-(−)-2-[(RS)-1-Ethoxyethoxy]-1-propanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on (R)-(−)-2-[(RS)-1-Ethoxyethoxy]-1-propanol

Introduction to (R)-(-)-2-[(RS)-1-Ethoxyethoxy]-1-propanol and Its Significance in Modern Chemical Research

The compound with the CAS number 184110-41-6 is a fascinating molecule known by the product name (R)-(-)-2-[(RS)-1-Ethoxyethoxy]-1-propanol. This chiral alcohol has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications. Understanding its properties, synthesis, and emerging applications is crucial for researchers aiming to harness its full potential.

In recent years, the demand for enantiomerically pure compounds has surged, particularly in the pharmaceutical industry, where the biological activity of a drug can be heavily influenced by its stereochemistry. The molecule (R)-(-)-2-[(RS)-1-Ethoxyethoxy]-1-propanol stands out as a prime example of a compound that exhibits such stereochemical complexity. Its structure, featuring a propanol backbone with an ethoxyethoxy side chain, makes it a versatile building block for more complex molecules.

The synthesis of this compound involves intricate steps that require precise control over reaction conditions. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral resolution, are often employed to achieve high enantiomeric purity. These methods not only highlight the synthetic challenges but also showcase the advancements in synthetic chemistry that have made such complex molecules accessible.

One of the most intriguing aspects of (R)-(-)-2-[(RS)-1-Ethoxyethoxy]-1-propanol is its potential application in drug development. Chiral alcohols like this one have been found to serve as key intermediates in the synthesis of various bioactive compounds. For instance, they can be used to construct pharmacophores that interact selectively with biological targets, leading to improved efficacy and reduced side effects. The growing interest in this compound is reflected in the increasing number of research publications exploring its utility in medicinal chemistry.

Recent studies have demonstrated the role of (R)-(-)-2-[(RS)-1-Ethoxyethoxy]-1-propanol in the development of novel therapeutic agents. Researchers have leveraged its chiral center to design molecules that exhibit specific biological activities. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases. Additionally, their structural flexibility allows for modifications that can enhance pharmacokinetic properties, such as solubility and metabolic stability.

The compound's unique structural features also make it valuable in materials science. Its ability to form stable complexes with other molecules has led to investigations into its use as a ligand in catalytic systems. These complexes can be tailored to facilitate various chemical transformations, offering new avenues for industrial applications. The interdisciplinary nature of this research underscores the importance of (R)-(-)-2-[(RS)-1-Ethoxyethoxy]-1-propanol as a multifunctional molecule.

In conclusion, (R)-(-)-2-[(RS)-1-Ethoxyethoxy]-1-propanol (CAS no. 184110-41-6) is a compound of significant interest due to its complex stereochemistry and broad range of potential applications. Its synthesis presents unique challenges that drive innovation in chemical methodology, while its utility in drug development and materials science highlights its importance in modern research. As our understanding of its properties continues to grow, so too will its impact on various scientific fields.